Cas no 1182759-76-7 (3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide)

• Product Name: 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide
• CAS No: 1182759-76-7
• MF: C₇H₁₃N₅O
• MW: 183.211020231247
• CID: 5833184
• PubChem ID: 60960403
• Update Time: 2025-06-13

3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 1182759-76-7
• EN300-804030
• 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide

• Inchi： 1S/C7H13N5O/c1-11(2)6(13)3-4-12-5-9-7(8)10-12/h5H,3-4H2,1-2H3,(H2,8,10)
• InChI Key： PQPCELNRSAVGHP-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=NC(N)=N1)N(C)C

Computed Properties

• Exact Mass: 183.11201006g/mol
• Monoisotopic Mass: 183.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77Ų

Additional information on 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide

Professional Introduction to Compound with CAS No. 1182759-76-7 and Product Name: 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide

The compound identified by the CAS number 1182759-76-7 and the product name 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a triazole ring and an amidine functional group makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the development of compounds incorporating heterocyclic scaffolds, such as triazoles, due to their ability to modulate various biological pathways. The triazole moiety, known for its stability and versatility, has been widely explored in medicinal chemistry. Its incorporation into 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide not only enhances the compound's solubility but also provides a platform for further chemical modifications. This flexibility is crucial for optimizing pharmacokinetic properties and improving drug-like characteristics.

The N,N-dimethylpropanamide portion of the molecule contributes to its amphiphilic nature, which can be advantageous in drug delivery systems. This structural feature allows the compound to interact favorably with both hydrophilic and lipophilic environments, potentially enhancing its bioavailability and target specificity. Such properties are particularly valuable in the design of next-generation therapeutics where precise targeting and controlled release are paramount.

Recent studies have highlighted the potential of triazole-based compounds in addressing various therapeutic challenges. For instance, research has demonstrated that molecules containing a triazole ring can exhibit potent antimicrobial and anti-inflammatory activities. The 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide structure aligns well with these findings, suggesting that it may possess similar biological effects. Preliminary in vitro assays have shown promising results in terms of inhibitory activity against certain enzymes and cell lines, indicating its potential as a lead compound for further development.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization with the amide group. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions, have been employed to enhance efficiency and minimize byproduct formation. These techniques are critical in maintaining the integrity of the molecular framework and ensuring that the final product meets stringent quality standards.

In addition to its pharmacological potential, 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide may find applications in materials science due to its unique structural properties. The combination of polar and non-polar regions within the molecule makes it a candidate for use in polymer formulations or as an intermediate in the synthesis of advanced materials. Such applications could expand its utility beyond traditional pharmaceutical uses.

As research continues to uncover new biological targets and mechanisms, compounds like 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide will play an increasingly important role in drug discovery and development. The integration of computational modeling and high-throughput screening technologies will further accelerate the identification of novel derivatives with enhanced therapeutic profiles. These advancements hold promise for addressing unmet medical needs across a wide range of diseases.

The regulatory landscape for new chemical entities remains stringent but evolving, with increasing emphasis on sustainability and safety. Manufacturers must navigate complex guidelines to ensure that their products meet both scientific and regulatory requirements. The synthesis and characterization of 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide adhere to these standards, ensuring that it can be safely evaluated in preclinical studies and eventually considered for clinical trials.

In conclusion,3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropanamide (CAS No. 1182759-76-7) represents a compelling example of how structural innovation can drive therapeutic progress. Its unique combination of functional groups positions it as a versatile tool for medicinal chemists exploring new drug candidates. As research efforts continue to refine synthetic methodologies and explore biological activities, this compound is poised to make significant contributions to the field of pharmaceutical chemistry.